3,5-dichloro-2-methoxy-N-(2-methylquinolin-5-yl)benzamide

• Molecular Formula: C18H14Cl2N2O2
• Molecular Weight: 361.2 g/mol
• IUPAC Name: 3,5-dichloro-2-methoxy-N-(2-methylquinolin-5-yl)benzamide
• InChI: InChI=1S/C18H14Cl2N2O2/c1-10-6-7-12-15(21-10)4-3-5-16(12)22-18(23)13-8-11(19)9-14(20)17(13)24-2/h3-9H,1-2H3,(H,22,23)
• InChI Key: XWTHBKOVQFGJEF-UHFFFAOYSA-N
• SMILES: CC1=NC2=C(C=C1)C(=CC=C2)NC(=O)C3=CC(=CC(=C3OC)Cl)Cl
• Canonical SMILES: CC1=NC2=C(C=C1)C(=CC=C2)NC(=O)C3=C(C(=CC(=C3)Cl)Cl)OC

Description

3,5-dichloro-2-methoxy-N-(2-methylquinolin-5-yl)benzamide is a chemical compound that has been studied extensively for its potential use in scientific research. This compound is known for its unique properties and has been used in various studies to investigate its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for laboratory experiments. In We will also list possible future directions for further research.

Mechanism Of Action

The mechanism of action of 3,5-dichloro-2-methoxy-N-(2-methylquinolin-5-yl)benzamide is not fully understood. However, studies have shown that this compound can inhibit the activity of certain enzymes that are involved in cancer cell proliferation. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 3,5-dichloro-2-methoxy-N-(2-methylquinolin-5-yl)benzamide can have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also been shown to inhibit the activity of certain enzymes that are involved in cancer cell proliferation. In addition, this compound has been shown to have anti-inflammatory properties and can reduce inflammation in certain tissues.

Advantages And Limitations For Lab Experiments

One of the main advantages of using 3,5-dichloro-2-methoxy-N-(2-methylquinolin-5-yl)benzamide in lab experiments is its potent anti-cancer properties. This compound has been shown to inhibit the proliferation of cancer cells and induce apoptosis in these cells. Another advantage is its anti-inflammatory properties, which can be useful in studies involving inflammation. However, one of the main limitations of using this compound is its potential toxicity. Studies have shown that this compound can be toxic to certain cells, and caution must be taken when using it in laboratory experiments.

Future Directions

There are several possible future directions for further research on 3,5-dichloro-2-methoxy-N-(2-methylquinolin-5-yl)benzamide. One possible direction is to investigate its potential as a therapeutic agent for other diseases such as Alzheimer's disease and Parkinson's disease. Another possible direction is to study its mechanism of action in more detail, in order to better understand how it inhibits cancer cell proliferation. Additionally, further research can be conducted to investigate the potential toxicity of this compound and to identify any potential side effects.

Synthesis Methods

The synthesis of 3,5-dichloro-2-methoxy-N-(2-methylquinolin-5-yl)benzamide involves a multi-step process that requires the use of several reagents and solvents. The first step involves the reaction between 2-methylquinoline-5-carboxylic acid and thionyl chloride to form 2-methylquinoline-5-carbonyl chloride. This is followed by the reaction of the carbonyl chloride with 3,5-dichloro-2-methoxyaniline to form the desired compound.

Scientific Research Applications

3,5-dichloro-2-methoxy-N-(2-methylquinolin-5-yl)benzamide has been used in various scientific research studies due to its unique properties. One of the main applications of this compound is in the field of cancer research. Studies have shown that this compound has potent anti-cancer properties and can inhibit the proliferation of cancer cells. It has also been used in studies to investigate its potential as a therapeutic agent for other diseases such as Alzheimer's disease and Parkinson's disease.